5-(tert-Butyl)-7-fluoro-3-methoxyisobenzofuran-1(3H)-one

• Molecular Formula: C13H15FO3
• Molecular Weight: 238.25 g/mol
• IUPAC Name: 5-tert-butyl-7-fluoro-3-methoxy-3H-2-benzofuran-1-one
• InChI: InChI=1S/C13H15FO3/c1-13(2,3)7-5-8-10(9(14)6-7)11(15)17-12(8)16-4/h5-6,12H,1-4H3
• InChI Key: QMSXSFGMUYIWQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(C(=C1)F)C(=O)OC2OC

Description

5-(tert-Butyl)-7-fluoro-3-methoxyisobenzofuran-1(3H)-one is a useful research compound. Its molecular formula is C13H15FO3 and its molecular weight is 238.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 101f (68.8 g, 205.4 mmol), methanol (1340 mL) and 50% aqueous sulfuric acid (881 mL) was stirred at reflux overnight. The reaction mixture was poured into 400 mL of water, extracted with DCM (3×1000 mL). The combined organic extracts were washed with 400 mL of brine, dried over Na2SO4, filtered and concentrated to dry to provide 101g (43 g) as a off-white solid which was used in the next step without further purification LCMS (ESI) m/z 225 (M+H)+.